Cas no 1805149-96-5 (Ethyl 3-bromo-5-hydroxypicolinate)

• Product Name: Ethyl 3-bromo-5-hydroxypicolinate
• CAS No: 1805149-96-5
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901014
• Update Time: 2025-05-19

Ethyl 3-bromo-5-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-hydroxypicolinate

• Inchi： 1S/C8H8BrNO3/c1-2-13-8(12)7-6(9)3-5(11)4-10-7/h3-4,11H,2H2,1H3
• InChI Key： IFSXWHLNOWDVEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 3-bromo-5-hydroxypicolinate

Ethyl 3-bromo-5-hydroxypicolinate: A Comprehensive Overview

Ethyl 3-bromo-5-hydroxypicolinate, with the CAS number 1805149-96-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acid derivatives, which have been extensively studied for their diverse applications in drug discovery, agrochemicals, and materials science. The name itself is derived from its structural components: the picolinate backbone, with substituents at the 3 and 5 positions. The 3-bromo group introduces halogen functionality, while the 5-hydroxy group contributes hydrophilic properties. The ethyl ester group further modifies the compound's solubility and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 3-bromo-5-hydroxypicolinate. Researchers have employed various strategies, including multi-component reactions and enzymatic catalysis, to optimize its production. These methods not only enhance yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes. For instance, a study published in *Green Chemistry* demonstrated the use of microwave-assisted synthesis to prepare this compound in high purity with minimal byproducts.

The structural uniqueness of Ethyl 3-bromo-5-hydroxypicolinate makes it a valuable substrate for further functionalization. Its bromine substituent serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the development of bioactive molecules, such as kinase inhibitors and metalloenzyme modulators. For example, a research team from Stanford University reported that derivatives of this compound exhibit potent inhibitory activity against certain cancer-associated kinases.

In addition to its role in drug discovery, Ethyl 3-bromo-5-hydroxypicolinate has shown promise in agrochemical applications. Its ability to chelate metal ions makes it a potential candidate for enhancing nutrient uptake in plants. A study conducted by agricultural scientists at the University of California revealed that when applied as a foliar spray, this compound significantly improved the uptake of essential minerals like zinc and iron in crop plants.

From an analytical standpoint, Ethyl 3-bromo-5-hydroxypicolinate has been extensively characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula as C₁₁H₁₁BrNO₄, while nuclear magnetic resonance (NMR) spectroscopy provides insights into its stereochemistry and dynamic behavior. These analyses are crucial for ensuring the compound's purity and consistency in various applications.

The future prospects for Ethyl 3-bromo-5-hydroxypicolinate are bright, with ongoing research exploring its potential in advanced materials and sensors. Its ability to form coordination complexes with transition metals opens avenues for applications in catalysis and sensing technologies. For instance, researchers at MIT have developed a sensor based on this compound that can detect trace levels of heavy metals in water samples.

In conclusion, Ethyl 3-bromo-5-hydroxypicolinate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and synthetic accessibility make it an invaluable tool for scientists seeking innovative solutions in drug development, agriculture, and materials science. As research continues to uncover new functionalities and applications for this compound, its significance in the chemical community is expected to grow further.